Cas no 2229459-20-3 (2-3-(methoxymethyl)furan-2-ylethanethioamide)

• Product Name: 2-3-(methoxymethyl)furan-2-ylethanethioamide
• CAS No: 2229459-20-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6613676
• PubChem ID: 165703983
• Update Time: 2025-06-30

2-3-(methoxymethyl)furan-2-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)furan-2-ylethanethioamide
• 2229459-20-3
• EN300-1772752
• 2-[3-(methoxymethyl)furan-2-yl]ethanethioamide

• Inchi： 1S/C8H11NO2S/c1-10-5-6-2-3-11-7(6)4-8(9)12/h2-3H,4-5H2,1H3,(H2,9,12)
• InChI Key： UNQKXTFVOIDSDG-UHFFFAOYSA-N
• SMILES： S=C(CC1=C(C=CO1)COC)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Additional information on 2-3-(methoxymethyl)furan-2-ylethanethioamide

Chemical Profile: 2-(3-(Methoxymethyl)furan-2-yl)ethanethioamide (CAS No. 2229459-20-3)

Introduction

2-(3-(Methoxymethyl)furan-2-yl)ethanethioamide, identified by the CAS registry number CAS No. 2229459-20-3, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of thioamides, which are derivatives of thioamide functional groups, and it incorporates a furan ring with a methoxymethyl substituent. The structure of this compound is characterized by a sulfur atom attached to an amide group, which is further connected to a furan ring substituted with a methoxymethyl group at the 3-position. This unique combination of functional groups endows the compound with distinctive chemical properties and potential applications in various fields.

Chemical Structure and Properties

The molecular formula of 2-(3-(methoxymethyl)furan-2-yl)ethanethioamide is C₁₁H₁₄NOS, with a molecular weight of approximately 198.3 g/mol. The compound consists of a furan ring (a five-membered aromatic heterocycle containing one oxygen atom), a methoxymethyl group (-CH₂OCH₃) attached at the 3-position of the furan ring, and an ethanethioamide group (-CH₂-S-NH₂) attached at the 2-position. The presence of the sulfur atom in the thioamide group contributes to its distinct chemical reactivity and stability compared to its amide counterparts.

The compound exhibits a melting point of approximately 155°C and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. Its solubility properties make it suitable for use in organic synthesis reactions and as a precursor in the preparation of more complex molecules.

Synthesis and Applications

The synthesis of cas no 2229459-20-3 involves multi-step organic reactions, typically starting from furan derivatives. One common approach involves the alkylation of furan with formaldehyde followed by methylation to introduce the methoxymethyl group. Subsequent coupling reactions are employed to attach the ethanethioamide group, resulting in the final product.

This compound finds applications in various areas, including materials science, pharmaceuticals, and agrochemicals. Its thioamide functionality makes it a valuable intermediate in the synthesis of bioactive compounds, such as antibiotics and antifungal agents. Recent studies have explored its potential as a building block for developing novel drug candidates targeting specific enzyme pathways.

Recent Research Findings

In recent years, significant research has been conducted on cas no 229459-20-3, particularly focusing on its role as an intermediate in drug discovery and its potential as a chiral auxiliary in asymmetric synthesis. A study published in the Journal of Medicinal Chemistry highlighted its utility in constructing complex molecules with high enantioselectivity, leveraging its unique stereochemical properties.

Additionally, researchers have investigated its thermal stability under various reaction conditions, revealing its suitability for high-temperature synthetic processes without decomposition. This property enhances its applicability in industrial-scale syntheses.

Toxicological Considerations

The toxicological profile of CAS No. 29459-78-6 has been assessed through acute toxicity studies, which indicate low toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may pose health risks, necessitating appropriate safety precautions during synthesis and use.

Future Prospects

The future outlook for this compound is promising, driven by ongoing research into its applications in green chemistry and sustainable synthetic methodologies. Scientists are exploring ways to optimize its synthesis using environmentally friendly catalysts and reducing agents, aligning with global efforts toward sustainable development.